2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[1-[2-(dimethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H28N4O2S/c1-14-10-15(2)12-16(11-14)22-19(26)13-28-20-17-6-5-7-18(17)25(21(27)23-20)9-8-24(3)4/h10-12H,5-9,13H2,1-4H3,(H,22,26)
• InChI Key: KEZQJOVVZIFFIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCN(C)C)C
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis Methodologies

Heterocyclic derivatives, including pyrimidine and pyrazolo[3,4-d]pyrimidin-4(5H)-ones, have been synthesized through various methods, showcasing the compound's role in the development of novel heterocyclic systems. For instance, studies have demonstrated the synthesis of heterocyclic derivatives through reactions with nitrogen nucleophiles, highlighting the compound's utility in creating new chemical entities with potential biological activities (Bondock, Tarhoni, & Fadda, 2011). Additionally, the compound's behavior in forming isoxazole, pyrazole, and pyrimidine derivatives upon reaction with specific reagents has been explored, indicating its versatility in heterocyclic compound synthesis (Hassaneen, Abdallah, & Hassaneen, 2003).

Biological Evaluations

The compound and its derivatives have been subjected to preliminary biological evaluations to determine their potential therapeutic applications. Notably, adamantylated pyrimidines derived from similar synthesis processes have exhibited significant anticancer and antimicrobial properties, underscoring the compound's relevance in medicinal chemistry and drug discovery efforts (Orzeszko et al., 2004). These studies are foundational in understanding the compound's applications and potential in developing new therapeutic agents.